Cas no 502639-02-3 (4,5-Dibromo-N-methoxy-N-methyl-2-furancarboxamide)

4,5-Dibromo-N-methoxy-N-methyl-2-furancarboxamide is a brominated furan derivative with applications in organic synthesis and pharmaceutical research. Its key structural features include dibromo substitution at the 4 and 5 positions of the furan ring and a methoxy-N-methyl carboxamide group, enhancing reactivity and stability. This compound serves as a versatile intermediate for constructing complex heterocyclic frameworks, particularly in medicinal chemistry for developing bioactive molecules. The bromine atoms facilitate further functionalization via cross-coupling reactions, while the carboxamide moiety offers synthetic flexibility. Its well-defined reactivity profile makes it valuable for targeted modifications in drug discovery and material science applications.

4,5-Dibromo-N-methoxy-N-methyl-2-furancarboxamide structure

502639-02-3 structure

Product Name:4,5-Dibromo-N-methoxy-N-methyl-2-furancarboxamide

CAS No:502639-02-3

MF:C₇H₇Br₂NO₃

MW:312.943380594254

MDL:MFCD08276337

CID:933452

PubChem ID:87557915

Update Time:2025-10-16

4,5-Dibromo-N-methoxy-N-methyl-2-furancarboxamide Chemical and Physical Properties

Names and Identifiers

- 4,5-Dibromo-N-methoxy-N-methyl-2-furancarboxamide
- 4,5-dibromo-N-methoxy-N-methylfuran-2-carboxamide
- D2973
- Methyl 4,5-Dibromo-N-methyl-2-furohydroxamate
- NHVQYVKJJONFAB-UHFFFAOYSA-N
- FCH1386652
- 4,5-Dibromo-furan-2-carboxylic acid methoxy-methyl-amide
- MFCD08276337
- CS-0317716
- DA-21990
- AS-68094
- 502639-02-3
- CVA63902
- T70969
- AKOS015834543
- DTXSID40659738
- SCHEMBL5109160
- MDL： MFCD08276337
- Inchi： 1S/C7H7Br2NO3/c1-10(12-2)7(11)5-3-4(8)6(9)13-5/h3H,1-2H3
- InChI Key： NHVQYVKJJONFAB-UHFFFAOYSA-N
- SMILES： BrC1=C(OC(=C1)C(N(C)OC)=O)Br

Computed Properties

Exact Mass: 310.87900
Monoisotopic Mass: 310.87927g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 13
Rotatable Bond Count: 2
Complexity: 202
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 42.7
Surface Charge: 0
Tautomer Count: nothing
XLogP3: 2.5

Experimental Properties

Density: 1.9±0.1 g/cm3
Boiling Point: 380.8±42.0 °C at 760 mmHg
Flash Point: 184.1±27.9 °C
PSA: 42.68000
LogP: 2.43800
Vapor Pressure: 0.0±0.9 mmHg at 25°C

4,5-Dibromo-N-methoxy-N-methyl-2-furancarboxamide Security Information

Signal Word：warning
Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h1106 may be harmful by inhalation
Warning Statement： P264+P280+P305+P351+P338+P337+P108
Safety Instruction： H303+H313+H110
Storage Condition：4° CStore…,-4℃Store…Better

4,5-Dibromo-N-methoxy-N-methyl-2-furancarboxamide Customs Data

HS CODE：2932190090
Customs Data：

China Customs Code:
2932190090

Overview:

2932190090 Other structurally non fused furan ring compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:20.0%

Declaration elements:

Product Name, component content, use to

Summary:

2932190090 other compounds containing an unfused furan ring (whether or not hydrogenated) in the structure VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:20.0%

4,5-Dibromo-N-methoxy-N-methyl-2-furancarboxamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	D154955-1G	4,5-Dibromo-N-methoxy-N-methyl-2-furancarboxamide	502639-02-3	>96.0%(GC)(T)	1g	¥1199.90	2023-09-03
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	D154955-200mg	4,5-Dibromo-N-methoxy-N-methyl-2-furancarboxamide	502639-02-3	>96.0%(GC)(T)	200mg	¥376.90	2023-09-03
Alichem	A159003222-5g	4,5-Dibromo-N-methoxy-N-methylfuran-2-carboxamide	502639-02-3	95%	5g	$815.34	2023-09-01
TRC	D426448-10mg	4,5-Dibromo-N-methoxy-N-methyl-2-furancarboxamide	502639-02-3		10mg	$ 50.00	2022-06-05
TRC	D426448-50mg	4,5-Dibromo-N-methoxy-N-methyl-2-furancarboxamide	502639-02-3		50mg	$ 70.00	2022-06-05
TRC	D426448-100mg	4,5-Dibromo-N-methoxy-N-methyl-2-furancarboxamide	502639-02-3		100mg	$ 95.00	2022-06-05
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	D869259-200mg	4,5-Dibromo-N-methoxy-N-methyl-2-furancarboxamide	502639-02-3	96%	200mg	396.00	2021-05-17
SHANG HAI XIAN DING Biotechnology Co., Ltd.	D2973-1g	4,5-Dibromo-N-methoxy-N-methyl-2-furancarboxamide	502639-02-3	96.0%(GC&T)	1g	￥690.0	2022-05-30
abcr	AB249927-1 g	4,5-Dibromo-N-methoxy-N-methyl-2-furancarboxamide; .	502639-02-3		1 g	€321.00	2023-07-20
abcr	AB249927-1g	4,5-Dibromo-N-methoxy-N-methyl-2-furancarboxamide; .	502639-02-3		1g	€291.30	2024-06-09

4,5-Dibromo-N-methoxy-N-methyl-2-furancarboxamide Suppliers

Amadis Chemical Company Limited

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Audited Supplier

(CAS:502639-02-3)4,5-Dibromo-N-methoxy-N-methyl-2-furancarboxamide

Order Number:A871623

Stock Status:in Stock

Quantity:1g

Purity:99%

Pricing Information Last Updated:Friday, 30 August 2024 09:29

Price ($):173.0

Email:sales@amadischem.com

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